Cas no 1781907-88-7 (2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one
• CAS No: 1781907-88-7
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6140908
• PubChem ID: 84041412
• Update Time: 2025-11-03

2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one
• 1781907-88-7
• EN300-1868446

• Inchi： 1S/C10H11F2NO2/c1-5(13)10(14)9-7(11)3-6(15-2)4-8(9)12/h3-5H,13H2,1-2H3
• InChI Key： UDWRHFVURQGDHW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(C)N)=O)F)OC

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one

Recent Advances in the Study of 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one (CAS: 1781907-88-7)

The compound 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one (CAS: 1781907-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorinated methoxyphenyl ring and an amino-propanone moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of novel psychoactive substances (NPS). Researchers have investigated its structural analogs and their interactions with central nervous system receptors, particularly those involved in stimulant and hallucinogenic effects. The presence of fluorine atoms and the methoxy group in the phenyl ring is believed to enhance its bioavailability and metabolic stability, making it a valuable candidate for further pharmacological studies.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one, optimizing reaction conditions to improve yield and purity. The study highlighted the importance of protecting group strategies and catalytic methods in achieving high enantiomeric purity, which is critical for its potential use in chiral drug development. The findings suggest that this compound could serve as a versatile building block for the synthesis of more complex bioactive molecules.

Another significant development is the investigation of this compound's pharmacokinetic and toxicological profiles. Preliminary in vitro and in vivo studies have indicated moderate metabolic stability and low acute toxicity, but further research is needed to fully understand its long-term effects and potential risks. These studies are particularly relevant given the increasing regulatory scrutiny of novel psychoactive substances and their analogs.

Beyond its pharmacological applications, 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one has also been explored in materials science. Its unique electronic properties, attributed to the fluorine and methoxy substituents, make it a candidate for use in organic electronic devices. Researchers are investigating its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic applications.

In conclusion, the compound 2-amino-1-(2,6-difluoro-4-methoxyphenyl)propan-1-one (CAS: 1781907-88-7) represents a multifaceted molecule with significant potential in both pharmaceutical and materials science. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthetic routes, and explore its applications in diverse fields. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in future innovations.